Cas no 2229630-05-9 (7-(1-methylpiperazin-2-yl)-1H-indazole)

• Product Name: 7-(1-methylpiperazin-2-yl)-1H-indazole
• CAS No: 2229630-05-9
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6331899
• PubChem ID: 165676594
• Update Time: 2025-10-18

7-(1-methylpiperazin-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-(1-methylpiperazin-2-yl)-1H-indazole
• EN300-1728333
• 2229630-05-9

• Inchi： 1S/C12H16N4/c1-16-6-5-13-8-11(16)10-4-2-3-9-7-14-15-12(9)10/h2-4,7,11,13H,5-6,8H2,1H3,(H,14,15)
• InChI Key： ZLOYXDMWHOKEPS-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=CC=C2C=NNC=12

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44Ų

Additional information on 7-(1-methylpiperazin-2-yl)-1H-indazole

Introduction to 7-(1-methylpiperazin-2-yl)-1H-indazole (CAS No. 2229630-05-9)

7-(1-methylpiperazin-2-yl)-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2229630-05-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine and indazole classes, which are well-documented for their versatile biological activities and roles in drug development. The structural integration of a piperazine moiety with an indazole ring imparts unique pharmacological properties, making it a valuable scaffold for the synthesis of potential therapeutic agents.

The indazole core, characterized by a benzene ring fused to a pyrazole ring, is a common motif in biologically active molecules. Its aromatic system and nitrogen-rich structure contribute to interactions with various biological targets, including enzymes and receptors. In contrast, the 1-methylpiperazin-2-yl substituent introduces a secondary amine group, which is known for its ability to enhance solubility, improve metabolic stability, and modulate receptor binding affinity. This combination of structural features makes 7-(1-methylpiperazin-2-yl)-1H-indazole a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of 7-(1-methylpiperazin-2-yl)-1H-indazole. Studies have demonstrated that the compound exhibits favorable interactions with proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vitro assays have indicated activity against certain enzymatic targets, which are relevant to metabolic disorders and neurodegenerative diseases. These findings align with the growing interest in indazole derivatives as modulators of central nervous system (CNS) function.

The synthesis of 7-(1-methylpiperazin-2-yl)-1H-indazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions at the indazole nitrogen position followed by functional group transformations to introduce the piperazine moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of pharmaceutical production.

In the realm of medicinal chemistry, derivatives of 7-(1-methylpiperazin-2-yl)-1H-indazole have been investigated for their potential therapeutic applications. For instance, modifications at the piperazine ring have been explored to optimize binding affinity and selectivity for specific biological targets. Such structural diversifications are critical for developing drugs with improved efficacy and reduced side effects. The indazole scaffold also offers opportunities for further functionalization, allowing chemists to tailor properties such as lipophilicity and metabolic stability.

The pharmacokinetic profile of 7-(1-methylpiperazin-2-yl)-1H-indazole is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for predicting its clinical behavior. Preclinical studies have begun to elucidate these parameters, providing insights into potential dosing regimens and formulation strategies. These studies are crucial for translating preclinical findings into effective clinical therapies.

One particularly intriguing aspect of 7-(1-methylpiperazin-2-yl)-1H-indazole is its potential role in addressing neurological disorders. The piperazine moiety is known to interact with neurotransmitter systems, particularly those involving serotonin and dopamine. Emerging research suggests that derivatives of this compound may exhibit neuroprotective effects, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into these mechanisms could unlock new therapeutic possibilities.

The intersection of genetics and pharmacology has also highlighted the significance of 7-(1-methylpiperazin-2-yl)-1H-indazole in personalized medicine. Genetic variations can influence how individuals respond to medications, including those derived from this scaffold. By correlating genetic markers with drug responses, researchers aim to develop tailored treatment approaches that maximize efficacy while minimizing adverse effects. This personalized medicine paradigm represents a transformative shift in healthcare delivery.

Environmental considerations play a critical role in the development and application of 7-(1-methylpiperazin-2-yl)-1H-indazole. Sustainable synthetic methodologies are being prioritized to reduce waste and energy consumption during production processes. Additionally, efforts are underway to develop biodegradable formulations that minimize environmental impact post-administration. These initiatives align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The future directions for research on 7-(1-methylpiperazin-2-yl)-1H-indazole are multifaceted. Continued exploration of its pharmacological profile will be essential for identifying new therapeutic applications. Furthermore, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial for advancing its development from a laboratory compound to a market-ready drug product.